Cas no 13182-65-5 (2-(tert-Butyl)quinazolin-4(3H)-one)

• Product Name: 2-(tert-Butyl)quinazolin-4(3H)-one
• CAS No: 13182-65-5
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 3066315
• PubChem ID: 135498238
• Update Time: 2025-04-23

2-(tert-Butyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)quinazolin-4(3H)-one
• 13182-65-5
• SR-01000311225
• SCHEMBL10779485
• BAS 00489018
• AKOS000514088
• SCHEMBL17250761
• SR-01000311225-1

• Inchi： 1S/C12H14N2O/c1-12(2,3)11-13-9-7-5-4-6-8(9)10(15)14-11/h4-7H,1-3H3,(H,13,14,15)
• InChI Key： ATMCEAIRSPRVAW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(C(C)(C)C)N1

Computed Properties

• Exact Mass: 202.110613074Da
• Monoisotopic Mass: 202.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(tert-Butyl)quinazolin-4(3H)-one

2-(tert-Butyl)quinazolin-4(3H)-one: A Comprehensive Overview

The compound 2-(tert-Butyl)quinazolin-4(3H)-one, also known by its CAS registry number 13182-65-5, has garnered significant attention in the field of biochemistry and pharmaceutical research. This molecule belongs to the class of quinazoline derivatives, which are known for their diverse pharmacological activities. Quinazolines have been extensively studied due to their potential applications as anti-inflammatory agents, antimicrobial compounds, and inhibitors of various enzymes involved in disease pathways.

2-(tert-Butyl)quinazolin-4(3H)-one is characterized by its unique structure, featuring a quinazoline ring system with a tert-butyl substituent at the 2-position. This structural modification introduces steric and electronic effects that can influence the compound's pharmacokinetics and biological activity. The molecule's quinazoline core provides a rigid framework, while the tert-butyl group adds bulkiness, potentially affecting interactions with target proteins or enzymes.

Recent studies have highlighted the importance of quinazoline derivatives in drug discovery. For instance, research published in 2023 has demonstrated that quinazolin-4(3H)-one derivatives exhibit potent inhibitory activity against certain kinases, making them promising candidates for the development of kinase-targeted therapies. The substitution pattern in 2-(tert-Butyl)quinazolin-4(3H)-one further modulates these activities, offering a unique profile that could be exploited in various therapeutic contexts.

One of the most notable aspects of 2-(tert-Butyl)quinazolin-4(3H)-one is its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism involves modulation of key signaling pathways, including the PI3K/AKT pathway, which is frequently dysregulated in cancers.

Another area of active research is the exploration of quinazoline derivatives as anti-inflammatory agents. Chronic inflammation is a major contributor to diseases such as arthritis, cardiovascular disorders, and neurodegenerative conditions. 2-(tert-Butyl)quinazolin-4(3H)-one has been found to inhibit COX-2 (cyclooxygenase-2), a key enzyme in the inflammatory response, suggesting its potential utility in the treatment of inflammatory diseases.

Recent advancements in medicinal chemistry have enabled the optimization of quinazoline-based compounds for improved bioavailability and reduced toxicity. 2-(tert-Butyl)quinazolin-4(3H)-one serves as a valuable scaffold for these efforts, allowing researchers to explore structural modifications that enhance pharmacokinetic properties while maintaining or improving biological activity.

Moreover, the use of CAS NO 13182-65-5 in preclinical models has provided insights into its pharmacokinetics and toxicity profile. Studies have demonstrated that the compound exhibits favorable absorption and distribution characteristics, with minimal off-target effects, making it a promising candidate for further clinical development.

Given the growing body of evidence supporting the therapeutic potential of 2-(tert-Butyl)quinazolin-4(3H)-one, researchers are actively exploring its applications in drug discovery. Collaborative efforts between academia and industry have led to the identification of novel synthetic pathways for this compound, as well as the development of analytical methods for its characterization.

In conclusion, 2-(tert-Butyl)quinazolin-4(3H)-one (CAS NO 13182-65-5) stands out as a versatile and valuable compound in the field of biochemistry and pharmaceutical research. Its unique structure, combined with its diverse biological activities, positions it as a promising candidate for the development of new therapies across multiple disease areas.